- Nucleophilic Aromatic Substitution of Methacrylamide Anion and its Application to the Synthesis of the Anticancer Drug Bicalutamide, Journal of Organic Chemistry, 2003, 68(26), 10181-10182
Cas no 90357-06-5 (Bicalutamide)
Bicalutamide is a non-steroidal anti-androgen medication used in the treatment of prostate cancer. Its key advantages include potent androgen receptor antagonism, which inhibits testosterone's role in fueling tumor growth, making it an effective therapeutic option for patients with hormone-sensitive disease.
Bicalutamide structure
Product Name:Bicalutamide
CAS No:90357-06-5
MF:C18H14F4N2O4S
MW:430.373377323151
MDL:MFCD00869971
CID:61406
PubChem ID:2375
Update Time:2025-08-28
Bicalutamide Chemical and Physical Properties
Names and Identifiers
-
- Bicalutamide
- Bicalutamide (Subject to patent free)
- 4-cyano-3-trifluoromethyl-N-(3-p-fluorophenylsulfonyl-2-hydroxy-2-methylpropionyl)aniline
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methyl-propanamid
- Bicalutamidec
- Bicalutumide (CDX, ICI 176334, Casodex®, Cosudex®, Calutide®, Kalumid®)
- Bicaiutamide
- BicalutaMide API
- Cosudex
- ODEX
- Bicalutamide (CDX)
- Casodex
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropionamide
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methyl-propanamide
- Calutide
- ICI 176334
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanamide
- Bicalutamide (Casodex)
- LKJPYSCBVHEWIU-UHFFFAOYSA-N
- (+-)-4'-Cyano-alpha,alpha,alpha-trifluoro-3-((p-fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
- C18H14F4N2O4S
- ICI 176,334
- CPD000466329
- Propanami
- N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide (ACI)
- Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-, (±)- (ZCI)
- (±)-4′-Cyano-α,α,α-trifluoro-3-[(p-fluorophenyl)sulfonyl]-2-methyl-m-lactotoluidide
- Casode
- ZD 176334
- Bicalutamide for system suitability
- AC-4232
- Bicusan
- bicalutamida
- NCGC00167977-02
- HMS3654K18
- CCRIS 8728
- EX-A962
- D00961
- BICALUTAMIDE [USP MONOGRAPH]
- Bicalutamide, British Pharmacopoeia (BP) Reference Standard
- Tox21_303560
- Calumid
- Z2108698963
- SDCCGSBI-0633779.P001
- BICALUTAMIDE [USAN]
- BICALUTAMIDE (MART.)
- Bicalutamide for system suitability, European Pharmacopoeia (EP) Reference Standard
- LP01026
- 4'-cyano-3-[(4- fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
- BICALUTAMIDE [EP MONOGRAPH]
- NSC722665
- NSC-722665
- HMS3263M13
- NCGC00261711-01
- PROPANAMIDE, N-(4-CYANO-3-(TRIFLUOROMETHYL)PHENYL)-3-((4-FLUOROPHENYL)SULFONYL)-2-HYDROXY-2-METHYL-, (+/-)-
- rac-N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
- 4'-cyano-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methyl-3'-(trifluoromethyl)propionanilide
- SR-01000759410-4
- (+-)-bicalutamide
- BDBM18525
- HSDB 7655
- HMS3714P13
- NC00201
- Propanamide, N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methyl-, (+-)-
- Q1988832
- HMS2051B13
- (+-)-4'-Cyano-alpha,alpha,alpha-trifluoro-3-((p- fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
- N-(4-Cyano-3-(trifluoromethyl)phenyl)3-3((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methyl-propanamide
- BICALUTAMIDE (USP IMPURITY)
- AB00639963_10
- NCGC00257459-01
- CCG-220876
- CCG-100951
- L02BB03
- Casodex (TN)
- NS00000400
- AB00639963-08
- N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
- CHEBI:91617
- BRD-A29485665-001-11-0
- BICALUTAMIDE (EP MONOGRAPH)
- SB17301
- 90357-06-5
- MLS001424047
- Bicadex
- Binabic
- Bical
- DTXSID501016794
- B3206
- HMS2089N12
- racemic bicalutamide
- BRD-A29485665-001-03-7
- BICALUTAMIDE [VANDF]
- AKOS015895073
- Pharmakon1600-01504827
- MLS000759437
- 4'-cyano-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
- HMS3393B13
- BCP02110
- (+/-)-4'-CYANO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-3-((P-FLUOROPHENYL)SULFONYL)-2-METHYL-M-LACTOTOLUIDIDE
- CHEMBL409
- NSC759816
- HMS3372K05
- A0Z3NAU9DP
- Tox21_501026
- Bicalutamide, Pharmaceutical Secondary Standard; Certified Reference Material
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorobenzenesulfonyl)-2-hydroxy-2-methylpropanamide
- ICI-176334
- BICALUTAMIDE [WHO-DD]
- N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorobenzene)sulfonyl]-2-hydroxy-2-methylpropanamide
- DB01128
- BCP9000408
- Bicalox
- Bicalutamide, United States Pharmacopeia (USP) Reference Standard
- BICALUTAMIDE [USP-RS]
- KS-1161
- (RS)-bicalutamide
- NCGC00167487-01
- DTXCID00209197
- CHEBI:3090
- BICALUTAMIDE [USP IMPURITY]
- BCPP000337
- CS-1296
- BRN 5364666
- NCGC00167977-09
- Bicamide
- bicalutamidum
- SMR000466329
- CHEBI:144093
- CAS-90357-06-5
- NCGC00167977-01
- (+/-)-N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
- BICALUTAMIDE (USP MONOGRAPH)
- Bypro
- Bicalutamide, European Pharmacopoeia (EP) Reference Standard
- NSC-759816
- BICALUTAMIDE [JAN]
- SW197581-4
- Bicalutamide (JP18/USP/INN)
- s1190
- Bicatlon
- NSC 759816
- N-[(4-CYANO-3-TRIFLUOROMETHYL)PHENYL]-3-[(4-FLUOROPHENYL)SULFONYL]-2-HYDROXY-2-METHYLPROPANAMIDE
- EN300-1715981
- BICALUTAMIDE [MART.]
- DB-041165
- BICALUTAMIDE [INN]
- N-(4-cyano-3-(trifluoromethyl)phenyl)-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methylpropanamide
- Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-
- C08160
- -2-hydroxy-2-methylpropanamide
- NCGC00167977-03
- AB00639963-09
- UNII-A0Z3NAU9DP
- -3-(4-fluorophenylsulfonyl)
- SR-01000759410-5
- N-[4-cyano-3-trifluoromethyl-phenyl]-3-[4-fluorophenyl-sulfonyl]-2-hydroxy-2-methyl-propionamide
- BRD-A29485665-001-12-8
- MFCD00869971
- HMS2232H03
- ICI176,334-1
- BICALUTAMIDE [ORANGE BOOK]
- Propanamide,
- Calutol
- (RS)-4'-cyano-alpha',alpha',alpha',-trifluoro-3-(4-fluorophenylsulphonyl)-2-hydroxy-2-methylpropiono-m-toluidide
- inverted exclamation markY98% (HPLC), powder
- SR-01000759410
- AB00639963-06
- CCG-222330
- Bicalutamide (CDX), >=98% (HPLC), powder
- Bicalutamide [USAN:USP:INN:BAN]
- BICALUTAMIDE (USP-RS)
- NCGC00167977-20
- 4'-Cyano-alpha,alpha,alpha-trifuloro-3-((p-fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
- DTXSID2022678
- Tox21_112488
- Raffolutil
- Ormandyl
- SCHEMBL3611
- HY-14249
- BICALUTAMIDE [MI]
- GTPL2863
- N-(4-cyano-3-(trifluoromethyl)phenyl)
- BICALUTAMIDE [HSDB]
- Bicalutamide Crystalline Form II
- Kalumid
-
- MDL: MFCD00869971
- Inchi: 1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)
- InChI Key: LKJPYSCBVHEWIU-UHFFFAOYSA-N
- SMILES: N#CC1C(C(F)(F)F)=CC(NC(C(CS(C2C=CC(F)=CC=2)(=O)=O)(C)O)=O)=CC=1
- BRN: 5364666
Computed Properties
- Exact Mass: 430.06100
- Monoisotopic Mass: 430.06104075 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 750
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.3
- Molecular Weight: 430.4
- Topological Polar Surface Area: 116
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.5200
- Melting Point: 194.0 to 198.0 deg-C
- Boiling Point: 650.3°C at 760 mmHg
- Flash Point: 347.1±31.5 °C
- Refractive Index: 1.577
- Solubility: DMSO: >5mg/mL
- PSA: 115.64000
- LogP: 4.03338
- Sensitiveness: Sensitive to light
- Vapor Pressure: 7.54X10-15 mm Hg at 25 °C (est)
- Merck: 1200
- λmax: 270(CH3CN)(lit.)
Bicalutamide Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Warning
- Hazard Statement: H315-H319-H360
- Warning Statement: P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
- Hazardous Material transportation number:3077
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
- RTECS:TX1413500
-
Hazardous Material Identification:
- Safety Term:9
- Packing Group:III
- Risk Phrases:R36/37/38
- HazardClass:9
- PackingGroup:III
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Bicalutamide Customs Data
- HS CODE:2929909090
- Customs Data:
China Customs Code:
2929909090Overview:
2929909090 Other nitrogenous compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929909090 other compounds with other nitrogen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Bicalutamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-14249-10mM*1mLinDMSO |
Bicalutamide |
90357-06-5 | 99.85% | 10mM*1mLinDMSO |
¥550 | 2023-07-26 | |
| MedChemExpress | HY-14249-50mg |
Bicalutamide |
90357-06-5 | 99.85% | 50mg |
¥500 | 2024-05-25 | |
| MedChemExpress | HY-14249-100mg |
Bicalutamide |
90357-06-5 | 99.85% | 100mg |
¥750 | 2024-05-25 | |
| MedChemExpress | HY-14249-200mg |
Bicalutamide |
90357-06-5 | 99.85% | 200mg |
¥1100 | 2024-05-25 | |
| MedChemExpress | HY-14249-500mg |
Bicalutamide |
90357-06-5 | 99.85% | 500mg |
¥2100 | 2024-05-25 | |
| MedChemExpress | HY-14249-1g |
Bicalutamide |
90357-06-5 | 99.85% | 1g |
¥3300 | 2024-05-25 | |
| MedChemExpress | HY-14249-5g |
Bicalutamide |
90357-06-5 | 99.85% | 5g |
¥9900 | 2024-05-25 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BB0631-100mg |
Bicalutamide |
90357-06-5 | ≥98% | 100mg |
¥120元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BB0631-1g |
Bicalutamide |
90357-06-5 | ≥98% | 1g |
¥290元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BB0631-5g |
Bicalutamide |
90357-06-5 | ≥98% | 5g |
¥970元 | 2023-09-15 |
Bicalutamide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; < 25 °C; 5 min, < 25 °C
1.2 Solvents: Tetrahydrofuran ; 2 h, rt
1.3 Reagents: Sodium chloride Solvents: Ethyl acetate , Water ; rt
1.4 Reagents: Hydrogen peroxide ; rt → -55 °C
1.5 Reagents: Trifluoroacetic anhydride ; -15 - 0 °C; 16 h, rt
1.6 Reagents: Sodium chloride Solvents: Water
1.2 Solvents: Tetrahydrofuran ; 2 h, rt
1.3 Reagents: Sodium chloride Solvents: Ethyl acetate , Water ; rt
1.4 Reagents: Hydrogen peroxide ; rt → -55 °C
1.5 Reagents: Trifluoroacetic anhydride ; -15 - 0 °C; 16 h, rt
1.6 Reagents: Sodium chloride Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; overnight, rt
Reference
- Hydroxysulfenylation of Electron-Deficient Alkenes through an Aerobic Copper Catalysis, Organic Letters, 2015, 17(5), 1180-1183
Production Method 3
Reaction Conditions
1.1 Reagents: Formic acid , Hydrogen peroxide Solvents: Methyl acetate , Water ; 2 - 5 °C; 37 °C; 5 h, 25 - 35 °C
Reference
- Process for preparing extremely pure 4-cyano-3-trifluoromethyl-N-(3-p-fluorophenylsulfonyl-2-hydroxy-2-methylpropionyl)aniline, Czech Republic, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Acetone , Water ; 0.5 h, rt
Reference
- An improved process for the preparation of bicalutamides by oxidation of the sulfide precursors using H2O2 as oxidant, China, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid
Reference
- DMSO-Mediated Difunctionalization of Electron-Deficient Olefins to Access β-Hydroxysulfides with High Chemoselectivity, Synthesis, 2022, 54(9), 2258-2266
Production Method 6
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; rt → -78 °C
1.2 Reagents: Butyllithium ; 20 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; rt → -78 °C; -78 °C → rt; 3 h, rt
1.2 Reagents: Butyllithium ; 20 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; rt → -78 °C; -78 °C → rt; 3 h, rt
Reference
- Synthesis and Biological Evaluation of [18F]Bicalutamide, 4-[76Br]Bromobicalutamide, and 4-[76Br]Bromo-thiobicalutamide as Non-Steroidal Androgens for Prostate Cancer Imaging, Journal of Medicinal Chemistry, 2007, 50(5), 1028-1040
Production Method 7
Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Water ; 15 h, 90 °C
Reference
- Silyloxymethanesulfinate as a sulfoxylate equivalent for the modular synthesis of sulfones and sulfonyl derivatives, Chemical Science, 2020, 11(48), 13071-13078
Production Method 8
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid ; 12 h, rt
Reference
- Auto-oxidative hydroxysulfenylation of alkenes, Chemical Communications (Cambridge, 2016, 52(45), 7233-7236
Bicalutamide Raw materials
- 4-Fluorothiophenol
- 4-Fluorophenyl Methyl Sulfone
- Bicalutamide Sulfide
- N-4-Cyano-3-(trifluoromethyl)phenyl-2-methyl-2-oxiranecarboxamide
- N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide
Bicalutamide Preparation Products
Bicalutamide Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:90357-06-5)Bicalutamide
Order Number:A843528
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:00
Price ($):226.0/677.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:90357-06-5)毕卡鲁胺
Order Number:LE1639626
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:90357-06-5)Bicalutamide
Order Number:sfd16953;1639626
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Bicalutamide Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
90357-06-5 (Bicalutamide) Related Products
- 113299-40-4((R)-Bicalutamide)
- 2872-66-4(p-Nitrophenyl 2,3,4,6-Tetra-O-acetyl-b-D-galactopyranoside)
- 73231-34-2(Florfenicol)
- 1914-99-4(Chlorophosphonazo III (Technical Grade))
- 922730-98-1(Omeprazole sulfide-d)
- 65934-74-9(4-Methyl-3-(trifluoromethyl)aniline)
- 945419-64-7(Bicalutamide Sulfoxide)
- 90357-05-4(Desfluoro Bicalutamide)
- 906008-94-4(Deshydroxy Bicalutamide)
- 7085-85-0(Ethyl 2-cyanoacrylate)